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Compound of Interest

Compound Name: GSK2879552

Cat. No.: B1139488 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

investigational compounds like GSK2879552 is a critical component of laboratory safety and

environmental responsibility. This guide provides essential, step-by-step information for the

safe handling and disposal of GSK2879552, a selective and irreversible inhibitor of lysine-

specific demethylase 1 (LSD1). Adherence to these procedures is vital to mitigate risks and

ensure compliance with regulatory standards.

Understanding GSK2879552: Key Safety Data
GSK2879552 is an orally bioavailable compound with potential antineoplastic activity, currently

under evaluation in clinical trials for cancer treatment.[1] Due to its potent biological activity,

proper handling and disposal are imperative. The following table summarizes key information

pertinent to its safe management.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1139488?utm_src=pdf-interest
https://www.benchchem.com/product/b1139488?utm_src=pdf-body
https://www.benchchem.com/product/b1139488?utm_src=pdf-body
https://www.benchchem.com/product/b1139488?utm_src=pdf-body
https://www.benchchem.com/product/b1139488?utm_src=pdf-body
https://www.caymanchem.com/product/19403/gsk2879552
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference

Chemical Name

4-[[4-[[[(1R,2S)-2-

phenylcyclopropyl]amino]meth

yl]-1-piperidinyl]methyl]-

benzoic acid

[1]

CAS Number 1401966-69-5 [1]

Molecular Formula C₂₃H₂₈N₂O₂ [1]

Molecular Weight 364.5 g/mol [1]

Storage Temperature

Powder: -20°C for up to 3

years. In solvent: -80°C for up

to 1 year.

[2][3]

Known Hazards

The toxicological properties

have not been thoroughly

investigated. As with any

investigational compound, it

should be handled as a

potentially hazardous

substance.

Personal Protective Equipment

(PPE)

Standard laboratory PPE

including safety glasses,

gloves, and a lab coat should

be worn.

Step-by-Step Disposal Protocol
The disposal of GSK2879552, as with any investigational drug, must comply with federal, state,

and local regulations. The following procedure outlines the recommended steps for its proper

disposal.

1. Initial Assessment and Segregation:

Hazard Determination: Before disposal, it is crucial to consult your institution's Environmental

Health and Safety (EHS) department to determine if GSK2879552 is classified as a
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hazardous waste under the Resource Conservation and Recovery Act (RCRA) guidelines.[4]

Segregation: Unused, partially used, or expired GSK2879552 should be segregated from

other laboratory waste streams.

2. Packaging for Disposal:

Original Container: Whenever possible, the compound should be kept in its original

container.

Labeling: The container must be clearly labeled with the chemical name "GSK2879552" and

any other identifiers required by your institution.

Secure Containment: Ensure the container is securely sealed to prevent any leakage.

3. Disposal Pathway:

Contact EHS: Do not dispose of GSK2879552 down the drain or in the regular trash. Contact

your institution's EHS office to arrange for pickup and disposal.[4]

Hazardous Waste Vendor: The EHS department will typically coordinate with an approved

environmental management vendor for the final disposal, which is usually incineration.[4]

Documentation: Maintain a record of the disposal, including the date, quantity, and method of

disposal, in accordance with your institution's policies and regulatory requirements.

4. Decontamination of Empty Containers and Labware:

Empty Containers: Empty containers that once held GSK2879552 should be managed as

chemical waste unless thoroughly decontaminated. Consult your EHS department for

appropriate decontamination procedures.

Contaminated Labware: Any labware (e.g., vials, pipette tips) that has come into direct

contact with GSK2879552 should be disposed of as hazardous waste.

Visualizing the Disposal Workflow
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The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GSK2879552.
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Caption: Workflow for the proper disposal of GSK2879552.

By following these established procedures, laboratory personnel can ensure the safe and

compliant disposal of GSK2879552, thereby protecting themselves, their colleagues, and the

environment. Always prioritize safety and consult with your institution's EHS department for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Disposal of GSK2879552: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139488#gsk2879552-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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